6-Methoxy-2-azaspiro[3.3]heptane hydrochloride

• IUPAC Name: 6-methoxy-2-azaspiro[3.3]heptane;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c1-9-6-2-7(3-6)4-8-5-7;/h6,8H,2-5H2,1H3;1H
• InChI Key: JEEHRGZYUSOBLD-UHFFFAOYSA-N
• Canonical SMILES: COC1CC2(C1)CNC2.Cl
• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol
• CAS RN: 1638761-19-9

Description

6-Methoxy-2-azaspiro[3.3]heptane hydrochloride is a chemical compound with the CAS number 1638761-19-9. It is a solid substance.

Physical And Chemical Properties Analysis

6-Methoxy-2-azaspiro[3.3]heptane hydrochloride is a solid substance. Its molecular weight is 163.65. For more detailed physical and chemical properties, it would be best to refer to a reliable chemical database.

Scientific Research Applications

Antibacterial Activity

Research has demonstrated the design and synthesis of novel compounds related to the azaspiroheptane structure, showing potent antibacterial activity against respiratory pathogens. For instance, compounds with modifications on the azaspiroheptane scaffold exhibited significant in vitro antibacterial activity against various gram-positive and gram-negative bacteria, including multidrug-resistant and quinolone-resistant strains. These findings underscore the potential of azaspiroheptane derivatives in treating respiratory tract infections (T. Odagiri et al., 2013).

Drug Design and Synthesis

In the realm of drug design, the synthesis of azaspiro[3.3]heptane-derived amino acids has been explored for their application in chemistry and biochemistry. These compounds, owing to their sterically constrained structure, are of interest for their use in drug design, offering novel avenues for therapeutic development (D. Radchenko et al., 2010).

Chemical Synthesis and Properties

Further research has focused on the synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, illustrating efficient routes to this previously unknown compound. The described methodologies facilitate the selective derivation on the compound's structure, providing access to novel compounds that explore chemical space complementary to traditional piperidine systems (M. J. Meyers et al., 2009).

Enhancement of Drug Properties

Another fascinating application is the use of spirocyclic compounds in enhancing the physicochemical parameters and metabolic stability of drug candidates. A study on the metabolism of a spiro oxetane-containing compound highlighted the role of microsomal epoxide hydrolase in catalyzing significant biotransformations. This research provides insights into the metabolic pathways of oxetane moieties, which are increasingly used in pharmaceuticals for their beneficial properties (Xue-Qing Li et al., 2016).

Lipophilicity Reduction in Medicinal Chemistry

Lastly, the investigation into the replacement of common heterocycles like morpholines, piperidines, and piperazines with azaspiro[3.3]heptanes revealed a surprising reduction in lipophilicity. This finding is significant for medicinal chemistry, where controlling the lipophilicity of drug molecules is crucial for optimizing their pharmacokinetic properties (S. Degorce et al., 2019).

Safety and Hazards

The safety information for 6-Methoxy-2-azaspiro[3.3]heptane hydrochloride indicates that it has the following hazard statements: H302, H315, H319, H335. This suggests that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.